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This technical guide provides a comprehensive overview of the phase equilibria in the iron-

terbium (Fe-Tb) binary system. It is intended for researchers, scientists, and professionals in

materials science and related fields. This document summarizes the critical phase

relationships, crystallographic data of intermetallic compounds, and the experimental

methodologies employed for their determination.

Introduction to the Iron-Terbium System
The Fe-Tb system is characterized by a series of intermetallic compounds that are of interest

for their magnetic properties, particularly in the development of magnetostrictive and

permanent magnet materials. A thorough understanding of the phase equilibria is crucial for the

design and processing of these advanced materials. The system exhibits limited terminal solid

solubility and is defined by several peritectic and eutectic reactions.

Intermetallic Compounds and Phase
Transformations
The Fe-Tb phase diagram is characterized by the presence of four stable intermetallic

compounds: TbFe₂, TbFe₃, Tb₆Fe₂₃, and Tb₂Fe₁₇.[1] These compounds are formed through a

series of incongruent melting reactions. A eutectic reaction is also observed in the terbium-rich

region of the phase diagram.[1]

Table 1: Invariant Reactions in the Fe-Tb System
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Reaction Temperature (°C) Composition (at. % Fe)

L ↔ (γFe) + Tb₂Fe₁₇ ~1312 ~89.5

L + Tb₂Fe₁₇ ↔ Tb₆Fe₂₃ 1276 ~79.3

L + Tb₆Fe₂₃ ↔ TbFe₃ 1212 ~75

L + TbFe₃ ↔ TbFe₂ 1187 ~66.7

L ↔ (βTb) + TbFe₂ 847 28

Data sourced from metallographic, X-ray diffraction, and differential thermal analysis studies.[1]

Table 2: Crystallographic Data of Fe-Tb Intermetallic Compounds

Compound
Pearson
Symbol

Space Group Prototype
Crystal
System

TbFe₂ cF24 Fd-3m MgCu₂ Cubic

TbFe₃ hR36 R-3m PuNi₃ Rhombohedral

Tb₆Fe₂₃ cF116 Fm-3m Th₆Mn₂₃ Cubic

Tb₂Fe₁₇ (Tb-rich) hR19 R-3m Th₂Zn₁₇ Rhombohedral

Tb₂Fe₁₇ (Fe-rich) hP38 P6₃/mmc Th₂Ni₁₇ Hexagonal

This data is compiled from various X-ray diffraction studies.[1][2] The Tb₂Fe₁₇ compound

exhibits a polymorphic transformation, appearing with the rhombohedral Th₂Zn₁₇ structure on

the Tb-rich side and the hexagonal Th₂Ni₁₇ structure on the Fe-rich side of the stoichiometric

composition.[1]

Experimental Determination of Phase Equilibria
The determination of the Fe-Tb phase diagram relies on a combination of experimental

techniques to identify phase transitions and characterize the crystal structures of the present

phases.
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3.1. Sample Preparation

A typical experimental workflow for studying phase equilibria begins with the preparation of

alloy samples with varying compositions.

Sample Preparation

Phase Characterization

Phase Diagram Construction

High-Purity Elements
(Fe, Tb)

Arc Melting
(Inert Atmosphere)

Homogenization Annealing

Quenching

Differential Thermal Analysis (DTA)

Thermal Analysis

X-Ray Diffraction (XRD)

Structural Analysis

SEM with EDS

Microstructural & Compositional Analysis

Electron Microprobe

Precise Compositional Analysis

Construct Fe-Tb Phase Diagram

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15486611?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig. 1: Experimental workflow for phase diagram determination.

Detailed Methodologies:

Arc Melting: High-purity iron and terbium are weighed to the desired atomic percentages and

melted in an arc furnace under an inert argon atmosphere to prevent oxidation.[2] The

samples are typically melted multiple times to ensure homogeneity.[3]

Homogenization Annealing: The as-cast alloy samples are sealed in quartz or tantalum

crucibles under vacuum and annealed at a high temperature (e.g., 500°C for 720 hours) for

an extended period to achieve chemical and structural equilibrium.[2]

Quenching: After annealing, the samples are rapidly cooled (quenched) in water or another

suitable medium to retain the high-temperature phase structure at room temperature for

analysis.[2]

3.2. Analytical Techniques

Differential Thermal Analysis (DTA): DTA is employed to determine the temperatures of

phase transformations, such as eutectic, peritectic, and melting points.[1][3] The sample is

heated or cooled at a controlled rate, and the temperature difference between the sample

and a reference material is measured. Endothermic and exothermic events correspond to

phase transitions.

X-Ray Diffraction (XRD): XRD is used to identify the crystal structures of the phases present

in the annealed and quenched samples.[1][2][3] By analyzing the diffraction patterns, the

lattice parameters and space groups of the intermetallic compounds and solid solutions can

be determined.

Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):

SEM provides high-resolution images of the microstructure of the alloys, revealing the

morphology and distribution of the different phases.[3] EDS allows for the semi-quantitative

chemical analysis of these phases.

Electron Microprobe Analysis (EMPA): EMPA is a quantitative technique used to determine

the precise elemental composition of the individual phases within the microstructure.[1] This
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is crucial for establishing the solubility limits and the stoichiometry of the intermetallic

compounds.

The Iron-Terbium Phase Diagram
The Fe-Tb phase diagram, constructed from the data obtained through the aforementioned

experimental techniques, illustrates the stable phases as a function of temperature and

composition.
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Fig. 2: Schematic representation of the Fe-Tb phase diagram.

Conclusion
The iron-terbium system is a well-characterized binary alloy system with four key intermetallic

compounds. The phase relationships have been established through a combination of thermal
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analysis, X-ray diffraction, and microstructural analysis. The data presented in this guide,

including the invariant reaction temperatures and crystallographic information, provide a

fundamental basis for the development of Fe-Tb based materials for advanced technological

applications. The experimental protocols outlined herein represent standard methodologies for

the characterization of metallic phase diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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